Cas no 228707-96-8 (3-(4-Methoxybenzyloxy)benzoic acid)

• Product Name: 3-(4-Methoxybenzyloxy)benzoic acid
• CAS No: 228707-96-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 2105655
• Update Time: 2023-08-03

3-(4-Methoxybenzyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxybenzyloxy)benzoic acid
• CMBKRJGERJTDEP-UHFFFAOYSA-N
• 3-[(4-Methoxybenzyl)oxy]benzoic acid
• 3-[(4-METHOXYPHENYL)METHOXY]BENZOIC ACID
• 3-(4-Methoxybenzyloxy)benzoic acid

• Inchi： 1S/C15H14O4/c1-18-13-7-5-11(6-8-13)10-19-14-4-2-3-12(9-14)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： CMBKRJGERJTDEP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8